Cas no 1805576-64-0 (Methyl 3-bromo-6-chloro-2-cyanobenzoate)

• Product Name: Methyl 3-bromo-6-chloro-2-cyanobenzoate
• CAS No: 1805576-64-0
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4954659
• Update Time: 2025-05-23

Methyl 3-bromo-6-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-chloro-2-cyanobenzoate

• Inchi： 1S/C9H5BrClNO2/c1-14-9(13)8-5(4-12)6(10)2-3-7(8)11/h2-3H,1H3
• InChI Key： YYBGFLPOKVZHKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=C1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-6-chloro-2-cyanobenzoate

Comprehensive Overview of Methyl 3-bromo-6-chloro-2-cyanobenzoate (CAS No. 1805576-64-0)

Methyl 3-bromo-6-chloro-2-cyanobenzoate (CAS No. 1805576-64-0) is a high-value chemical intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound belongs to the class of benzoate derivatives, characterized by its unique bromo, chloro, and cyano functional groups, which enhance its reactivity and versatility in cross-coupling reactions. Its molecular structure (C₉H₅BrClNO₂) makes it a critical building block for constructing complex molecules, particularly in the development of heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for Methyl 3-bromo-6-chloro-2-cyanobenzoate has surged due to its role in synthesizing targeted therapies and precision agrochemicals. Researchers frequently search for "CAS 1805576-64-0 suppliers" or "synthetic applications of bromo-chloro benzoates," reflecting its industrial relevance. The compound’s electron-withdrawing groups facilitate nucleophilic aromatic substitution (S_NAr) reactions, making it indispensable in Pd-catalyzed couplings like Suzuki-Miyaura and Buchwald-Hartwig reactions. These properties align with the growing interest in "green chemistry" and "atom-efficient synthesis," as industries seek sustainable alternatives to traditional methods.

From a technical perspective, Methyl 3-bromo-6-chloro-2-cyanobenzoate exhibits excellent stability under standard storage conditions, with a melting point range of 120–125°C. Its solubility profile (soluble in organic solvents like DMSO and acetone but insoluble in water) ensures compatibility with diverse reaction environments. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify its purity, often exceeding 98%. This quality is crucial for applications in "high-throughput screening" and "drug discovery pipelines," where impurities can skew experimental outcomes.

The compound’s significance extends to material science, where it serves as a precursor for organic semiconductors and photoactive polymers. With the rise of "flexible electronics" and "optoelectronic devices," researchers explore its potential in designing charge-transport layers for OLEDs or perovskite solar cells. Additionally, its cyanobenzoate moiety is investigated for metal-organic frameworks (MOFs), addressing trends in "carbon capture materials" and "catalytic converters."

Regulatory compliance and safety remain paramount when handling Methyl 3-bromo-6-chloro-2-cyanobenzoate. While not classified as hazardous under major chemical inventories, proper PPE (gloves, goggles) and ventilation are recommended during lab-scale use. Environmental concerns drive inquiries about "biodegradable alternatives," though current waste management protocols emphasize solvent recovery and neutralization for disposal.

In summary, Methyl 3-bromo-6-chloro-2-cyanobenzoate (CAS No. 1805576-64-0) is a multifaceted compound bridging pharmaceuticals, agriculture, and advanced materials. Its structural motifs and reactivity cater to evolving needs in "personalized medicine" and "smart farming," while ongoing research explores novel applications in renewable energy and environmental remediation.